Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate

• Molecular Formula: C15H20ClNO3
• Molecular Weight: 297.78 g/mol
• IUPAC Name: ethyl 4-chloro-3-(2-ethylbutanoylamino)benzoate
• InChI: InChI=1S/C15H20ClNO3/c1-4-10(5-2)14(18)17-13-9-11(7-8-12(13)16)15(19)20-6-3/h7-10H,4-6H2,1-3H3,(H,17,18)
• InChI Key: MXVQEQHZBXDFQL-UHFFFAOYSA-N
• SMILES: CCC(CC)C(=O)NC1=C(C=CC(=C1)C(=O)OCC)Cl

Description

Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is commonly used as a reference compound in the synthesis of other drugs due to its unique chemical structure and pharmacological properties. In

Mechanism of Action

Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate exerts its pharmacological effects by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. By inhibiting the production of these mediators, Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate can reduce inflammation, pain, and fever. It also induces cell cycle arrest and apoptosis in cancer cells by activating the p53 tumor suppressor pathway.
Biochemical and Physiological Effects:
Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate has been shown to have a range of biochemical and physiological effects. It can reduce inflammation and pain by inhibiting the production of prostaglandins and other inflammatory mediators. It can also reduce fever by inhibiting the production of prostaglandins in the hypothalamus. Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate has also been shown to induce cell cycle arrest and apoptosis in cancer cells by activating the p53 tumor suppressor pathway.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate is its ability to inhibit the production of prostaglandins and other inflammatory mediators, making it a useful tool in the development of anti-inflammatory, analgesic, and antipyretic drugs. It is also useful in the development of anticancer drugs due to its ability to induce cell cycle arrest and apoptosis in cancer cells. However, Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate has some limitations in lab experiments, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the research on Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate. One direction is the development of new drugs based on its chemical structure and pharmacological properties. Another direction is the investigation of its potential use in the treatment of other diseases, such as autoimmune diseases and neurological disorders. Additionally, further research is needed to better understand the mechanism of action of Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate and its potential side effects.

Synthesis Methods

The synthesis of Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate involves the reaction of 4-chloro-3-nitrobenzoic acid with ethyl 2-ethylbutyrate in the presence of a reducing agent such as iron powder or tin chloride. The nitro group is reduced to an amino group, and the resulting compound is then esterified with ethyl alcohol to form Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate. The synthesis method has been optimized to improve the yield and purity of the compound, making it suitable for use in various scientific research applications.

Scientific Research Applications

Ethyl 4-chloro-3-[(2-ethylbutanoyl)amino]benzoate has been extensively used in scientific research as a reference compound for the synthesis of other drugs. It is commonly used in the development of anti-inflammatory, analgesic, and antipyretic drugs due to its ability to inhibit the production of prostaglandins and other inflammatory mediators. It has also been used in the development of anticancer drugs due to its ability to induce cell cycle arrest and apoptosis in cancer cells.